Cas no 1807261-97-7 (4-Bromo-2-mercapto-3-nitropyridine)

4-Bromo-2-mercapto-3-nitropyridine structure
1807261-97-7 structure
Product Name:4-Bromo-2-mercapto-3-nitropyridine
CAS No:1807261-97-7
MF:C5H3BrN2O2S
MW:235.058518648148
CID:4901260
Update Time:2023-08-20

4-Bromo-2-mercapto-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-mercapto-3-nitropyridine
    • Inchi: 1S/C5H3BrN2O2S/c6-3-1-2-7-5(11)4(3)8(9)10/h1-2H,(H,7,11)
    • InChI Key: RBPMFYZTPCFLFC-UHFFFAOYSA-N
    • SMILES: BrC1C=CNC(C=1[N+](=O)[O-])=S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 279
  • XLogP3: 1.3
  • Topological Polar Surface Area: 89.9

4-Bromo-2-mercapto-3-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029012364-250mg
4-Bromo-2-mercapto-3-nitropyridine
1807261-97-7 95%
250mg
$1,029.00 2022-03-31
Alichem
A029012364-1g
4-Bromo-2-mercapto-3-nitropyridine
1807261-97-7 95%
1g
$2,981.85 2022-03-31
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